Cas no 90007-51-5 (2-ethoxy-3-nitroaniline)

• Product Name: 2-ethoxy-3-nitroaniline
• CAS No: 90007-51-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 1948030
• PubChem ID: 71620555
• Update Time: 2025-05-22

2-ethoxy-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-ethoxy-3-nitro-
• 2-ethoxy-3-nitroaniline
• AE-562/43461441
• 90007-51-5
• EN300-1276288

• Inchi： 1S/C8H10N2O3/c1-2-13-8-6(9)4-3-5-7(8)10(11)12/h3-5H,2,9H2,1H3
• InChI Key： WBNJDFKGBPXBIM-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 182.069
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-ethoxy-3-nitroaniline

2-Ethoxy-3-Nitroaniline: A Comprehensive Overview

2-Ethoxy-3-nitroaniline, also known by its CAS number 90007-51-5, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the structure, synthesis, properties, and recent advancements related to 2-ethoxy-3-nitroaniline.

The molecular structure of 2-ethoxy-3-nitroaniline consists of an aniline derivative with an ethoxy group at the 2-position and a nitro group at the 3-position. This arrangement imparts distinct electronic and steric effects, making it a versatile building block in organic synthesis. The compound's structure allows for various functional group transformations, which are widely exploited in chemical research and industrial applications.

Recent studies have highlighted the role of 2-ethoxy-3-nitroaniline in the development of advanced materials. For instance, researchers have explored its use in synthesizing novel polymers with enhanced thermal stability and mechanical properties. These polymers find applications in aerospace and automotive industries, where durability under extreme conditions is crucial.

In the pharmaceutical sector, 2-ethoxy-3-nitroaniline has been employed as an intermediate in drug synthesis. Its ability to undergo nucleophilic aromatic substitution reactions makes it valuable for constructing bioactive molecules. Recent breakthroughs include its use in developing potential anticancer agents, where the compound's nitro group plays a pivotal role in targeting specific cellular pathways.

The synthesis of 2-ethoxy-3-nitroaniline typically involves a multi-step process that includes nitration and alkylation reactions. Traditional methods often utilize mixed acid systems for nitration, followed by alkylation using ethylating agents. However, recent advancements have focused on green chemistry approaches to minimize environmental impact. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of physical properties, 2-ethoxy-3-nitroaniline exhibits a melting point of approximately 145°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethanol. Its UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the amino and nitro groups, making it suitable for applications in optoelectronics.

The compound's reactivity is influenced by the electron-withdrawing effects of the nitro group and the electron-donating effects of the ethoxy group. This balance of electronic effects makes 2-ethoxy-3-nitroaniline a valuable substrate for various catalytic transformations. Recent research has explored its use under palladium-catalyzed conditions for cross-coupling reactions, leading to the formation of biaryl compounds with potential applications in electronics.

In conclusion, 2-ethoxy-3-nitroaniline, with its CAS number 90007-51-5, stands as a crucial compound with diverse applications across multiple disciplines. From materials science to pharmaceuticals, its unique properties continue to drive innovative research and development efforts. As advancements in synthetic methodologies and material characterization techniques unfold, the potential for new applications of this compound remains vast and promising.